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Compound of Interest

Compound Name: 6-Methylpyrimidin-4-amine

Cat. No.: B1348821 Get Quote

Disclaimer: The following safety and handling information is based on the available data for 6-
Methylpyrimidin-4-amine (CAS No. 3435-28-7) from established chemical databases and

supplemented with information from safety data sheets of closely related pyrimidine

compounds. It is imperative to consult the specific Safety Data Sheet (SDS) for 6-
Methylpyrimidin-4-amine upon acquisition and to conduct a thorough risk assessment before

handling.

Hazard Identification and Personal Protective Equipment
(PPE)
6-Methylpyrimidin-4-amine is classified as a hazardous material, necessitating stringent

safety protocols to mitigate risks of exposure. The primary hazards include skin irritation,

serious eye irritation, and potential respiratory irritation. It may also be harmful if swallowed[1].

Recommended Personal Protective Equipment (PPE):
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Body Part PPE Recommendation Standard

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used

when engineering controls are

insufficient or during spill

clean-up. A self-contained

breathing apparatus (SCBA)

may be necessary for major

spills or in poorly ventilated

areas.

NIOSH (US) or EN 149 (EU)

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene) are

required. Always inspect

gloves for integrity before use

and change them immediately

if contaminated.

ASTM F1001 (US) or EN 374

(EU)

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles are mandatory. A face

shield should be worn over

safety glasses or goggles

when there is a risk of

splashing.

ANSI Z87.1 (US) or EN 166

(EU)

Skin and Body Protection

A chemical-resistant lab coat

or apron should be worn. Long

pants and closed-toe,

chemical-resistant shoes are

mandatory in the laboratory.

Footwear

Closed-toe, chemical-resistant

shoes are mandatory in the

laboratory.
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Operational and Disposal Plans
Immediate First Aid Measures
In case of exposure to 6-Methylpyrimidin-4-amine, immediate medical attention is crucial.

The following first aid procedures should be followed:

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration. Seek

immediate medical attention[2].

Skin Contact

Immediately flush the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes. If

skin irritation occurs, seek medical advice[2][3].

Eye Contact

Immediately rinse eyes cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at

least 15 minutes. Seek immediate medical

attention[2].

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention[3].

Operational Plan for Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure and

maintain the integrity of the chemical.
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Procedure Guideline

Engineering Controls

Work in a well-ventilated area, preferably in a

certified chemical fume hood. Ensure that

eyewash stations and safety showers are

readily accessible and have been recently

tested[4].

Handling

Avoid contact with skin, eyes, and clothing.

Avoid breathing dust or vapors. Wash hands

thoroughly after handling. Do not eat, drink, or

smoke in the laboratory[3].

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated area away from incompatible

materials such as strong oxidizing agents[5].

Store locked up[3].

Disposal Plan
All waste containing 6-Methylpyrimidin-4-amine must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.
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Waste Type Disposal Procedure

Solid Waste
Collect in a clearly labeled, sealed, and

appropriate hazardous waste container.

Liquid Waste

Collect in a clearly labeled, sealed, and

appropriate hazardous waste container. Do not

mix with other waste streams.

Contaminated PPE

Dispose of single-use items (e.g., gloves,

disposable lab coats) in the designated

hazardous waste stream.

Empty Containers

Thoroughly rinse empty containers with an

appropriate solvent, collecting the rinsate as

hazardous waste. Deface the label before

disposing of the container as regular waste, if

permitted by local regulations.

Experimental Workflow Visualization
The following diagram illustrates a standard workflow for the safe handling of 6-
Methylpyrimidin-4-amine in a laboratory setting.
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Safe Handling Workflow for 6-Methylpyrimidin-4-amine
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Caption: Workflow for the safe handling of 6-Methylpyrimidin-4-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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